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Compound of Interest

Compound Name: Coumarin-3-Carboxylic Acid

Cat. No.: B181612

L  Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Coumarin-3-Carboxylic Acid, a compound frequently used in various research

applications. Adherence to these procedures is critical for minimizing risks and ensuring the

integrity of your work.

Hazard Identification and Personal Protective Equipment (PPE)

Coumarin-3-Carboxylic Acid is classified as toxic if swallowed and can cause skin and eye

irritation. Therefore, appropriate personal protective equipment is mandatory to prevent

exposure.
Hazard GHS Pictogram Signal Word H-phrase
o H301: Toxic if

Acute toxicity, oral Danger

swallowed
Lo . H315: Causes skin

Skin irritation Warning o

irritation
o ) H319: Causes serious
Eye irritation Warning

eye irritation

Table 1: Hazard ldentification
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A comprehensive approach to personal protection is necessary. The following table outlines the
recommended PPE for handling this chemical.

Body Part Protection Standard Rationale
OSHA 29 CFR Protects against dust
Safety goggles or face ]
Eyes/Face hietd 1910.133 or European  particles and
shie
Standard EN166 splashes.[1]

Chemical-resistant
Skin gloves (e.g., nitrile) EN 374

Prevents skin contact

and irritation.[2]
and lab coat

NIOSH/MSHA or )
Protects against

) European Standard When dusts are ) ]
Respiratory inhalation of harmful
EN 149 approved generated )
) dust particles.[1][2]
respirator

Table 2: Recommended Personal Protective Equipment

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial for maintaining a safe laboratory
environment and ensuring the stability of the chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[3]

Avoid direct contact with skin, eyes, and clothing.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.[2]
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» Keep in a locked storage area.[2][4]

» Avoid exposure to light.

o Store away from incompatible materials such as strong bases and oxidizing agents.[1][3]

Experimental Workflow for Handling Coumarin-3-Carboxylic Acid
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Caption: Workflow for the safe handling of Coumarin-3-Carboxylic Acid.
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Disposal Plan

The disposal of Coumarin-3-Carboxylic Acid and its containers must be handled as
hazardous waste.[3]

Waste Type Disposal Method

) Dispose of as hazardous waste at an approved
Unused/Expired Product ]
waste disposal plant.[2]

_ Dispose of in accordance with applicable laws
Contaminated PPE )
and good laboratory practices.[2]

) Treat as hazardous waste and dispose of
Empty Containers .
accordingly.

Table 3: Disposal Guidelines

Always consult your institution's environmental health and safety (EHS) department for specific
disposal protocols and to ensure compliance with local, state, and federal regulations. Never
dispose of this chemical down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181612#personal-protective-equipment-for-handling-
coumarin-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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